N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H18N2O2S/c1-3-22-14-8-9-15-16(11-14)23-18(19-15)20-17(21)10-13-7-5-4-6-12(13)2/h4-9,11H,3,10H2,1-2H3,(H,19,20,21)
• InChI Key: WPDXHMHACAZFDJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=CC=C3C

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide, also known as EBA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EBA has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate pain and inflammation. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been shown to selectively inhibit COX-2, which is overexpressed in inflamed tissues and in many types of cancer.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been shown to have antioxidant and neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide is its selectivity for COX-2 inhibition, which may reduce the risk of side effects associated with non-selective COX inhibitors. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been shown to have good solubility and stability, making it suitable for use in various experimental settings. However, one limitation of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide is its relatively low potency compared to other COX-2 inhibitors, which may limit its efficacy in certain applications.

Future Directions

Future research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide could focus on its potential as a therapeutic agent for pain and inflammation-related disorders, as well as its potential as an anti-cancer agent. Additionally, further studies could investigate the underlying mechanisms of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide's neuroprotective and antioxidant effects, as well as its potential applications in other areas of medicine.

Synthesis Methods

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide can be synthesized through a multistep process involving the reaction of 6-amino-1,3-benzothiazole with ethyl bromoacetate, followed by the reaction of the resulting intermediate with 2-methylphenylacetic acid. The final product is obtained through purification steps such as recrystallization.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-methylphenyl)acetamide has been studied for its potential as an anti-cancer agent, with promising results in preclinical studies.